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Compound of Interest

Compound Name: 2-Methylcyclopentanone

CAS No.: 28631-88-1

Cat. No.: B7771160

Get Quote

Introduction: The Safety Imperative
Effective management of 2-Methylcyclopentanone requires more than checking a compliance

box; it demands an understanding of its physicochemical behavior.[1][2] As a cyclic ketone with

a flash point of ~26°C (79°F), this solvent sits right on the threshold of high flammability.[2] In a

laboratory setting, the primary risks are not just regulatory violations but vapor accumulation

and container failure due to polymer swelling.[1][2][3]

This guide moves beyond generic safety data sheets (SDS) to provide a logistical workflow for

the safe accumulation, labeling, and final disposal of 2-Methylcyclopentanone.[1][2]

Chemical Characterization & Classification
To determine the correct waste stream, we must first quantify the hazard.[2][3] The following

data dictates the RCRA (Resource Conservation and Recovery Act) classification.

Table 1: Physicochemical Profile[3][5][6]
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Property Value Operational Implication

CAS Number 1120-72-5
Unique identifier for inventory

tracking.[4][1][2][5]

Flash Point 26°C (79°F)

Critical: Classifies as D001

(Ignitable) under RCRA.[4][2]

[3]

Boiling Point 139°C

Moderate volatility; vapors will

accumulate in headspace.[4]

[1][2][3]

Density 0.917 g/mL
Lighter than water; will float on

aqueous spills.[4][1][2][3]

Solubility Soluble in water

Difficult to separate from

aqueous waste streams via

phase separation.[4][1][2][3]

RCRA Code D001
Must be treated as hazardous

ignitable waste.[4][1][2][3]

Expert Insight: Unlike some chlorinated solvents that are P- or U-listed (toxic), 2-

Methylcyclopentanone is regulated primarily for its ignitability.[4][1][2] However, do not

underestimate its solvent power; it can aggressively attack certain plastics, leading to container

failure during storage.[1][2][3]

Pre-Disposal Handling & Accumulation[1][3][4]
A. Container Compatibility (The "Why" Behind the
Choice)
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Selecting the wrong container is a common point of failure.[1][2][3] Ketones are notorious for

swelling polyolefins (like standard HDPE) over time.[1][2][3]

Preferred:Type I Safety Cans (Stainless Steel) or Borosilicate Glass.[1][2][3] These are

impervious to ketone attack and prevent static buildup.[1][2][3]

Conditional:High-Density Polyethylene (HDPE).[1][2][3][6][7] Acceptable for short-term

satellite accumulation (less than 30 days).[1][2][3] Long-term storage in HDPE may result in

softening or "paneling" (collapse) of the container walls.[1][2]

Prohibited:Low-Density Polyethylene (LDPE) and Polystyrene.[1][2][3] Immediate

degradation will occur.[1][2][3]

B. Segregation Protocols
Do Not Mix With: Oxidizers (e.g., Hydrogen Peroxide, Nitric Acid).[1][2][3] Ketones +

Oxidizers can form unstable peroxides or generate excessive heat.[1][2][3]

Do Not Mix With: Halogenated waste (e.g., Chloroform, DCM) if you intend to use the Fuel

Blending disposal path (see Section 5).[1][2] Halogens poison the catalysts in fuel blending

kilns.[1][2][3]

C. Labeling for Transport
When preparing waste for pickup by your EHS or external vendor, the label must meet DOT

(Department of Transportation) standards.[2][3]

Proper Shipping Name: Ketones, liquid, n.o.s. (2-Methylcyclopentanone)[4][1][2][8]

UN Number:UN1224[2][8][9]

Hazard Class: 3 (Flammable Liquid)[4][2][8][9][10]

Packing Group: III

Disposal Workflow Logic
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The following diagram illustrates the decision-making process from the benchtop to final

destruction.

Waste Generation
(2-Methylcyclopentanone)

Is it mixed with
Halogens or Heavy Metals?

Segregate into
Non-Halogenated Solvents

No (Pure/Organic Mix)

Segregate into
Halogenated/Toxic Waste

Yes (Mixed)

Label: UN1224
RCRA Code: D001

Disposal Method A:
Fuel Blending

(Energy Recovery)

Disposal Method B:
High-Temp Incineration

(Destruction)

Satellite Accumulation
(Grounding Required)

Licensed TSD Facility

High BTU Value Contaminated
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Click to download full resolution via product page

Figure 1: Decision logic for selecting the most sustainable and compliant disposal path.

Final Disposal Pathways
Method A: Fuel Blending (Preferred for Sustainability)
Because 2-Methylcyclopentanone is a hydrocarbon with a high caloric value (BTU), it is an

excellent candidate for fuel blending.[1][2]

Process: The waste is blended with other flammable liquids to create a synthetic fuel used to

power cement kilns.[1][2][3]

Requirement: The waste must be relatively free of heavy metals and halogens (< 2%

usually).[1][2][3]

Benefit: Recycles the energy content of the chemical, offsetting the need for fossil fuels.[2][3]

Method B: Incineration
If the waste has been contaminated with halogenated solvents or toxic metals:[2]

Process: Thermal destruction in a rotary kiln at temperatures exceeding 1000°C.[1][2][3]

Requirement: Mandatory for "complex" waste streams where fuel blending is prohibited by

the TSD facility's permit.[1][2][3]

CRITICAL PROHIBITION: Never dispose of 2-Methylcyclopentanone down the drain. It is

immiscible enough to separate in traps, creating a fire hazard in the plumbing infrastructure,

and it is toxic to aquatic life.[2][3]

Emergency Protocol: Spill Management
Spills of 2-Methylcyclopentanone present an immediate fire hazard.[1][2][3]

Evacuate & Ventilate: Remove all ignition sources immediately. The vapor is heavier than air

and can travel to distant sparks.[1][2][3]
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PPE: Wear Butyl Rubber or PVA gloves.[1][2][3] Note: Standard Nitrile gloves provide only

splash protection and will degrade quickly upon immersion.[2]

Containment: Do not use paper towels (combustible). Use vermiculite, diatomaceous earth,

or commercial clay-based absorbents.[4][1][2]

Cleanup: Use non-sparking tools (plastic scoops) to transfer the absorbed material into a

sealable container.[1][2][3] Label this container as "Hazardous Waste (Debris) - D001".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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